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Compound of Interest

3-Chloro-4-cyclopropylmethoxy-
Compound Name:
benzylamine

CAS No.: 1248810-05-0

Cat. No.: B1400833

Get Quote

Executive Summary & Compound Architecture

3-Chloro-4-(cyclopropylmethoxy)benzylamine is a specialized pharmacophore intermediate,
primarily utilized in the synthesis of GPCR antagonists (e.g., MCH-1) and kinase inhibitors.
Unlike commodity chemicals, this compound possesses a "Janus-faced" reactivity profile: the
primary amine confers high nucleophilicity and basicity (leading to corrosivity), while the
cyclopropylmethoxy tail increases lipophilicity (LogP), enhancing dermal permeation rates
compared to simple benzylamines.

This guide moves beyond standard GHS classifications to provide a mechanistic understanding
of the compound's hazards, stability profiles, and operational protocols.

Chemical Identity & Predicted Properties
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Property

Value | Description

Molecular Logic

Chemical Name

3-Chloro-4-
(cyclopropylmethoxy)benzylam

ine

Core scaffold

Formula

Halogenated ether-amine

Mol.[1][2][3][4][5]I61[7][8]
Weight

~211.69 g/mol

Small molecule fragment

Physical State

Viscous Liquid or Low-Melting
Solid

Note: Analogs (e.g., 3-chloro-
4-methoxybenzylamine) are
liquids. The cyclopropyl group
adds bulk, potentially
disrupting crystal packing.

Basicity (pKa)

~9.0 — 9.6 (Predicted for -NH2)

Strong base; capable of

causing chemical burns.

The cyclopropyl ether

significantly increases lipid

Lipophilicity High (Predicted LogP > 2.5) solubility compared to methoxy
analogs, increasing skin
absorption risks.

Vendor Specific (Verify on Often custom-synthesized;

CAS Number

CoA)

verify against structure.

Hazard Architecture: Mechanistic Toxicology

Standard SDSs classify benzylamines as Skin Corr. 1B. However, the addition of the

cyclopropyl moiety requires an elevated risk assessment.

The "Lipophilic Corrosive" Effect

Most primary amines cause necrosis via alkaline hydrolysis of skin lipids (saponification).

¢ Mechanism: The unshared electron pair on the nitrogen attacks membrane lipids.
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» Amplification: The 3-chloro-4-cyclopropylmethoxy motif acts as a "carrier,” facilitating the
transport of the corrosive amine headgroup through the stratum corneum. This results in
deep-tissue chemical burns that may not be immediately painful due to nerve damage
(insidious onset).

Reactivity Profile (Incompatibility)

The primary amine is thermodynamically unstable in air due to two pathways:
o Carbamate Formation: Reacts rapidly with atmospheric
to form solid carbamate salts, often mistaken for "polymerization.”

o Oxidation: Slowly oxidizes to the imine or benzaldehyde derivative upon prolonged air
exposure, turning the liquid from colorless to yellow/brown.

Operational Protocols & Engineering Controls
Storage & Stability (The "Inert Chain")

To maintain >98% purity and safety:
o Atmosphere: Must be stored under Argon or Nitrogen.
o Temperature: 2—-8°C recommended. Cold storage slows oxidation but increases viscosity.

o Container: Teflon-lined caps or septum-sealed vials. Avoid ground glass joints without
grease, as amine carbonates can "freeze" the joint.

Personal Protective Equipment (PPE) Matrix

e Gloves: Do NOT use latex.
o Recommendation: Double-gloving with Nitrile (minimum 5 mil).
o Rationale: Amines can permeate thin nitrile. Change gloves immediately upon splash.

e Respiratory: If handling >500mg outside a fume hood, use a full-face respirator with ABEK
(Amine/Organic Vapor) cartridges.
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Visualizing the Reactivity Logic

The following diagram illustrates the chemical fate of the compound under different
environmental stressors.
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Figure 1: Chemical fate pathways. Exposure to air leads to solid precipitates (carbamates),
while acid contact triggers exothermic neutralization.

Emergency Response & Spillage Protocols
Decontamination Strategy

Unlike standard solvent spills, water alone is inefficient for amine cleanup due to the lipophilic
tail.

o Step 1 (Containment): Use sand or Vermiculite.[9][10] Do not use sawdust (reaction with
amines can be exothermic).

o Step 2 (Neutralization): Apply a weak acid solution (e.g., 1M Acetic Acid or Citric Acid) to
convert the volatile free base into a non-volatile, water-soluble salt.
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o Step 3 (Cleaning): Wash the area with a surfactant (soap) + water mixture to remove the
lipophilic cyclopropyl residues.

Exposure Response Decision Matrix

Follow this logic flow for immediate incident response.

EXPOSURE INCIDENT

Identify Exposure Type

(SKIN CONTACT) EYE CONTACT INHALATION

1. Blot excess (do not rub) 1. Hold eyelid open 1. Move to fresh air
2. Flush water 15 min 2. Flush water 30 min 2. Oxygen if dyspneic
3. st 3.

3. Apply PEG 400 (if avail) Consult Ophthalmologi Monitor for pulmonary edema

SEEK MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure. Note the use of PEG 400 for skin
decontamination to solubilize the lipophilic compound.

Synthesis & Impurity Profile (Context for
Researchers)

Understanding the origin of the compound aids in safety planning. This amine is typically
synthesized via:
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e Reduction of the Nitrile: 3-Chloro-4-(cyclopropylmethoxy)benzonitrile

Product.

o Safety Note: Residual Boron or Lithium salts may be present, which can react with water.
e Delepine Reaction: From the Benzyl Chloride + Hexamethylenetetramine.[11]

o Safety Note: May contain residual formaldehyde or ammonium salts.

Disposal: Do not dispose of down the drain. The compound is toxic to aquatic life (estimated).
Collect in a dedicated "Basic Organic Waste" container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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